Cas no 1335050-39-9 (5-Bromo-3-(difluoromethyl)pyridin-2-amine)
5-Bromo-3-(difluoromethyl)pyridin-2-amine is a halogenated pyridine derivative featuring a difluoromethyl substituent at the 3-position and an amino group at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective functionalization. The bromo group offers reactivity for cross-coupling reactions, while the difluoromethyl moiety enhances metabolic stability and lipophilicity, making it valuable for drug discovery. Its well-defined structure and high purity ensure consistent performance in nucleophilic substitution and metal-catalyzed transformations. Suitable for research and industrial applications, this building block is particularly useful in the design of biologically active molecules.
1335050-39-9 structure
Product Name:5-Bromo-3-(difluoromethyl)pyridin-2-amine
CAS No:1335050-39-9
MF:C6H5BrF2N2
MW:223.018107175827
MDL:MFCD25476832
CID:4695346
PubChem ID:90285441
Update Time:2025-10-29
5-Bromo-3-(difluoromethyl)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-(difluoromethyl)pyridin-2-amine
- CSAQTTOMTJSVQE-UHFFFAOYSA-N
- 2-Amino-5-bromo-3-(difluoromethyl)pyridine
- SCHEMBL15881065
- EN300-26277617
- Z1726068568
- DB-206829
- 1335050-39-9
- G75736
- 11-bromo-1,2,3,4,6,7,14,14a-octahydrobenzo[4,5]imidazo[1,2-d]pyrido[2,1-g][1,4]diazepine
- TQP0192
- 5-Bromo-3-(difluoromethyl)-2-pyridinamine
- 5-Bromo-3-(difluoromethyl)pyridin-2-amine
-
- MDL: MFCD25476832
- Inchi: 1S/C6H5BrF2N2/c7-3-1-4(5(8)9)6(10)11-2-3/h1-2,5H,(H2,10,11)
- InChI Key: CSAQTTOMTJSVQE-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C(F)F)=C1)N
Computed Properties
- Exact Mass: 221.96042g/mol
- Monoisotopic Mass: 221.96042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 1.8
5-Bromo-3-(difluoromethyl)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023022973-250mg |
2-Amino-5-bromo-3-(difluoromethyl)pyridine |
1335050-39-9 | 97% | 250mg |
$734.40 | 2022-04-03 | |
| Alichem | A023022973-500mg |
2-Amino-5-bromo-3-(difluoromethyl)pyridine |
1335050-39-9 | 97% | 500mg |
$970.20 | 2022-04-03 | |
| Alichem | A023022973-1g |
2-Amino-5-bromo-3-(difluoromethyl)pyridine |
1335050-39-9 | 97% | 1g |
$1,747.20 | 2022-04-03 | |
| eNovation Chemicals LLC | D961563-1g |
5-bromo-3-(difluoromethyl)pyridin-2-amine |
1335050-39-9 | 95% | 1g |
$965 | 2024-08-03 | |
| Enamine | EN300-26277617-1g |
5-bromo-3-(difluoromethyl)pyridin-2-amine |
1335050-39-9 | 95% | 1g |
$813.0 | 2023-09-14 | |
| Enamine | EN300-26277617-5g |
5-bromo-3-(difluoromethyl)pyridin-2-amine |
1335050-39-9 | 95% | 5g |
$2360.0 | 2023-09-14 | |
| Enamine | EN300-26277617-10g |
5-bromo-3-(difluoromethyl)pyridin-2-amine |
1335050-39-9 | 95% | 10g |
$3500.0 | 2023-09-14 | |
| Enamine | EN300-26277617-0.05g |
5-bromo-3-(difluoromethyl)pyridin-2-amine |
1335050-39-9 | 95% | 0.05g |
$188.0 | 2024-06-18 | |
| Enamine | EN300-26277617-0.1g |
5-bromo-3-(difluoromethyl)pyridin-2-amine |
1335050-39-9 | 95% | 0.1g |
$282.0 | 2024-06-18 | |
| Enamine | EN300-26277617-0.25g |
5-bromo-3-(difluoromethyl)pyridin-2-amine |
1335050-39-9 | 95% | 0.25g |
$403.0 | 2024-06-18 |
5-Bromo-3-(difluoromethyl)pyridin-2-amine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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